Cas no 17511-89-6 ((1-Phenylcyclopentyl)methanamine)

(1-Phenylcyclopentyl)methanamine structure
17511-89-6 structure
Product Name:(1-Phenylcyclopentyl)methanamine
CAS No:17511-89-6
MF:C12H17N
MW:175.270083189011
MDL:MFCD00995874
CID:167517
PubChem ID:205131
Update Time:2025-04-19

(1-Phenylcyclopentyl)methanamine Chemical and Physical Properties

Names and Identifiers

    • (1-Phenylcyclopentyl)methanamine
    • (1-phenylcyclopentyl)methylamine
    • C-(1-Phenyl-cyclopentyl)-methylamine hydrochloride
    • Cyclopentanemethanamine,1-phenyl-
    • 1-(1-phenylcyclopentyl)methanamine(SALTDATA: FREE)
    • 1-aminomethyl-1-phenylcyclopentane
    • 1-phenylcyclopentanemethanamine
    • 1-Phenylcyclopentanemethylamine
    • C-(1-Phenyl-cyclopentyl)-methylamin
    • C-(1-Phenyl-cyclopentyl)-methylamine
    • Cyclopentanemethylamine,1-phenyl
    • 1-(1-phenylcyclopentyl)methylamine
    • (1-phenylcyclopentyl)methanamine hydrochloride
    • Q27095319
    • BRN 2936636
    • DTXSID90169933
    • (1-phenylcyclopentyl)methylamine, AldrichCPR
    • CS-0117232
    • Cyclopentanemethanamine, 1-phenyl-
    • Cyclopentanemethylamine, 1-phenyl-
    • DB04577
    • (1-Phenylcyclopentyl)methylamine hydrochloride
    • [(phenylcyclopentyl)methyl]amine
    • AB91940
    • MFCD00995874
    • HMS1648D11
    • SJWOFBVBNFLWLP-UHFFFAOYSA-N
    • 1-phenyl-cyclopentylmethylamine
    • SCHEMBL294582
    • BB 0217980
    • 1-METHYLAMINE-1-BENZYL-CYCLOPENTANE
    • 03L0BL8FBI
    • ZB1773
    • BDBM11555
    • CHEMBL382127
    • NS00068444
    • 2bua
    • A919161
    • UNII-03L0BL8FBI
    • Oprea1_048901
    • CHEBI:39505
    • (1-phenycyclopentyl)methylamine
    • 17511-89-6
    • Oprea1_129053
    • beta-phenethylamine 5
    • BS-13780
    • Z199451530
    • 4-12-00-02971 (Beilstein Handbook Reference)
    • AKOS000300246
    • 1-(1-PHENYLCYCLOPENTYL)METHANAMINE
    • EN300-24651
    • SY168123
    • ALBB-031783
    • STK711020
    • AJ-292/09732029
    • DTXCID3092424
    • MDL： MFCD00995874
    • Inchi： 1S/C12H17N/c13-10-12(8-4-5-9-12)11-6-2-1-3-7-11/h1-3,6-7H,4-5,8-10,13H2
    • InChI Key： SJWOFBVBNFLWLP-UHFFFAOYSA-N
    • SMILES： NCC1(C2C=CC=CC=2)CCCC1

Computed Properties

  • Exact Mass: 175.13600
  • Monoisotopic Mass: 175.136099547g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Boiling Point: 276.4℃/760mmHg
  • Flash Point: 115.8±9.3 °C
  • PSA: 26.02000
  • LogP: 3.15740
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

(1-Phenylcyclopentyl)methanamine Security Information

(1-Phenylcyclopentyl)methanamine Customs Data

  • HS CODE：2921499090
  • Customs Data：

    China Customs Code:

    2921499090

    Overview:

    2921499090 Other aromatic monoamines and derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921499090 other aromatic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

(1-Phenylcyclopentyl)methanamine Pricemore >>

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